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Compound of Interest

Compound Name:
5-(Carbamoylamino)pentanoic

acid

CAS No.: 370585-29-8

Cat. No.: B1267970

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-(Carbamoylamino)pentanoic acid, also known as 5-ureidopentanoic acid, is a derivative of

pentanoic acid containing a carbamoylamino (urea) functional group. This guide provides a

consolidated overview of its fundamental physicochemical properties. It is important to note that

while the core molecular identity is established, publicly available information regarding its

synthesis, specific biological activities, and applications in drug development is limited. This

document serves to summarize the existing data and identify knowledge gaps for future

research.

Molecular Profile and Physicochemical Properties
5-(Carbamoylamino)pentanoic acid is characterized by the following molecular formula and

weight:

Molecular Formula: C6H12N2O3[1][2]
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Molecular Weight: 160.17 g/mol [1][2]

This compound belongs to the chemical class of ureas.[1] Its structure combines a five-carbon

carboxylic acid backbone with a terminal urea group.

Table 1: Physicochemical Properties of 5-(Carbamoylamino)pentanoic acid

Property Value Source

Molecular Formula C6H12N2O3 PubChem[1], MOLBASE[2]

Molecular Weight 160.17 g/mol PubChem[1], MOLBASE[2]

IUPAC Name
5-(carbamoylamino)pentanoic

acid
PubChem[1]

Synonyms

5-ureidopentanoic acid, delta-

Ureidovaleric acid, N-

carbamoyl-5-aminopentanoic

acid

PubChem[1]

Chemical Class Ureas PubChem[1]

Synthesis and Manufacturing
A detailed, peer-reviewed synthesis protocol for 5-(Carbamoylamino)pentanoic acid is not

readily available in the current scientific literature. General synthetic routes for similar N-

carbamoyl amino acids may involve the reaction of an amino acid ester with isocyanic acid or

its salts, followed by hydrolysis of the ester. However, a specific, validated protocol for this

molecule has not been identified.

Biological Activity and Potential Applications
Currently, there is a significant lack of published research on the specific biological activity and

potential applications of 5-(Carbamoylamino)pentanoic acid in drug development. While

related compounds, such as other pentanoic acid derivatives and ureas, have a wide range of

biological activities, it is not scientifically sound to extrapolate these activities to the topic

compound without direct experimental evidence.
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Safety and Handling
According to available safety data, 5-(Carbamoylamino)pentanoic acid is classified with the

following hazards:

Harmful if swallowed[1]

Causes skin irritation[1]

Causes serious eye irritation[1]

May cause respiratory irritation[1]

Standard laboratory safety protocols, including the use of personal protective equipment

(gloves, safety glasses, and a lab coat), should be strictly followed when handling this

compound. Work should be conducted in a well-ventilated area or a fume hood.

Future Research Directions
The lack of comprehensive data on 5-(Carbamoylamino)pentanoic acid presents several

opportunities for future research:

Development and validation of a robust synthetic protocol: A clear and reproducible

synthesis method would be the first step to enable further research.

Screening for biological activity: High-throughput screening assays could be employed to

identify potential biological targets and therapeutic areas of interest.

In vitro and in vivo studies: Should any promising biological activity be identified, further

studies would be necessary to elucidate its mechanism of action, efficacy, and safety profile.

Experimental Workflow: A General Framework for
Characterization
Given the absence of specific experimental protocols for this compound, a generalized

workflow for the initial characterization of a novel compound is presented below. This serves as
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a conceptual framework rather than a validated protocol for 5-(Carbamoylamino)pentanoic
acid.

Compound Acquisition & Purity

In Vitro Biological Screening

Data Analysis & Interpretation

Synthesis/Procurement

Purification (e.g., Crystallization, Chromatography)

Purity & Structural Analysis (NMR, MS, HPLC)

Target Binding Assays

Cell-Based Functional Assays

Cytotoxicity Assays

Data Analysis

Hit Identification & Validation
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Click to download full resolution via product page

Caption: A generalized workflow for the initial characterization of a novel chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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